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Compound of Interest

Compound Name: Benzyl-PEG6-bromide

Cat. No.: B8096290 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyl-PEG6-bromide is a versatile heterobifunctional linker molecule increasingly utilized in

advanced drug delivery systems. Its structure, featuring a stable benzyl protecting group at one

terminus and a reactive bromide at the other, connected by a hydrophilic six-unit polyethylene

glycol (PEG) chain, offers distinct advantages in the design of sophisticated therapeutic

constructs. The PEG spacer enhances aqueous solubility, reduces immunogenicity, and

improves the pharmacokinetic profile of the conjugated molecule.[1][2] The terminal bromide

serves as an excellent leaving group for nucleophilic substitution reactions, enabling covalent

linkage to various functional groups such as amines and thiols present on drugs, targeting

ligands, or nanoparticle surfaces.[2] The benzyl group provides a stable protecting group that

can be removed under specific conditions if further modification at that terminus is required.[2]

These characteristics make Benzyl-PEG6-bromide a valuable tool in the development of

antibody-drug conjugates (ADCs), proteolysis-targeting chimeras (PROTACs), and targeted

nanoparticle-based drug delivery systems.[3] This document provides detailed application

notes and experimental protocols for the use of Benzyl-PEG6-bromide in drug delivery

research.

Chemical Properties and Handling

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b8096290?utm_src=pdf-interest
https://www.benchchem.com/product/b8096290?utm_src=pdf-body
https://www.ambeed.com/products/benzyl-peg6-bromide.html
https://broadpharm.com/product/bp-43023
https://broadpharm.com/product/bp-43023
https://broadpharm.com/product/bp-43023
https://www.benchchem.com/product/b8096290?utm_src=pdf-body
https://www.medchemexpress.cn/benzyl-peg6-bromide.html
https://www.benchchem.com/product/b8096290?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8096290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Formula C19H31BrO6

Molecular Weight 435.35 g/mol

Appearance
Colorless to pale yellow oil or

solid
N/A

Solubility

Soluble in most organic

solvents (e.g., DMSO, DMF,

DCM). Limited solubility in

aqueous solutions.

Storage
Store at -20°C for long-term

stability.

Note: Benzyl-PEG6-bromide is a reactive compound. Handle with appropriate personal

protective equipment (PPE), including gloves and safety glasses, in a well-ventilated fume

hood. Avoid contact with skin and eyes.

Applications in Drug Delivery
Surface Modification of Nanoparticles for Targeted Drug
Delivery
Benzyl-PEG6-bromide can be used to functionalize the surface of pre-formed nanoparticles

(e.g., liposomes, polymeric nanoparticles, metallic nanoparticles) to create a hydrophilic PEG

shell ("stealth" coating). This PEG layer reduces opsonization and clearance by the

reticuloendothelial system (RES), thereby prolonging circulation time. The benzyl terminus can

be deprotected to attach targeting ligands for active targeting to specific cells or tissues.

Experimental Workflow: Nanoparticle PEGylation and Targeting Ligand Conjugation
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Step 1: Nanoparticle Synthesis Step 2: PEGylation

Step 3: Deprotection

Step 4: Activation & Conjugation
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Step 1: Payload-Linker Synthesis

Step 2: Deprotection & Activation

Step 3: Antibody Conjugation

Cytotoxic Payload
(with -SH or -NH2)

Payload-PEG6-Benzyl

 Nucleophilic
Substitution 

Benzyl-PEG6-bromide

Payload-PEG6-OH

 Catalytic
Hydogenation 

Payload-PEG6-NHS

 NHS Ester
Formation 

Antibody-Drug Conjugate
(ADC)

Monoclonal Antibody
(mAb)

 Amide Bond
Formation 

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8096290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PROTAC
(POI Ligand-Linker-E3 Ligand)

Ternary Complex
(POI-PROTAC-E3)

Protein of Interest
(POI) E3 Ubiquitin Ligase

Ubiquitination
of POI

 E2-Ub 

26S Proteasome

 Recognition 

POI Degradation

Recycled Amino Acids

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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